Cas no 1159512-66-9 (2'-Fluoro-5'-iodoacetophenone)

• Product Name: 2'-Fluoro-5'-iodoacetophenone
• CAS No: 1159512-66-9
• MF: C₈H₆FIO
• MW: 264.035518169403
• MDL: MFCD12026480
• CID: 1205477
• PubChem ID: 45933739
• Update Time: 2025-05-19

2'-Fluoro-5'-iodoacetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-5-iodo-phenyl)ethanone
• 1159512-66-9
• 2'-Fluoro-5'-iodoacetophenone
• AKOS026675580
• MFCD12026480
• CS-0060839
• 2-FLUORO-5-IODOACETOPHENONE
• 1-(2-fluoro-5-iodophenyl)ethanone
• PS-7343
• 1-(2-Fluoro-5-iodophenyl)ethan-1-one
• SCHEMBL1440124
• DTXSID701298716
• 2 inverted exclamation marka-Fluoro-5 inverted exclamation marka-iodoacetophenone
• W16797

• MDL： MFCD12026480
• Inchi： 1S/C8H6FIO/c1-5(11)7-4-6(10)2-3-8(7)9/h2-4H,1H3
• InChI Key： PAAFYGBEQFBNDA-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C(C)=O)=C1)F

Computed Properties

• Exact Mass: 263.945
• Monoisotopic Mass: 263.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2'-Fluoro-5'-iodoacetophenone

Comprehensive Overview of 2'-Fluoro-5'-iodoacetophenone (CAS No. 1159512-66-9): Properties, Applications, and Industry Insights

2'-Fluoro-5'-iodoacetophenone (CAS No. 1159512-66-9) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and chemical research. This fluorinated and iodinated acetophenone derivative has garnered significant attention due to its role as a key intermediate in the synthesis of bioactive molecules. With the growing demand for halogenated aromatic compounds in drug discovery, this compound stands out for its potential in cross-coupling reactions and medicinal chemistry applications.

The molecular structure of 2'-Fluoro-5'-iodoacetophenone combines a fluoro substituent at the 2' position and an iodo group at the 5' position, offering distinct reactivity patterns. Researchers value this compound for its ability to participate in palladium-catalyzed reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are critical for constructing complex molecular frameworks. Recent trends in AI-driven drug design and high-throughput screening have further highlighted the importance of such building blocks in accelerating drug development pipelines.

In the context of green chemistry advancements, 2'-Fluoro-5'-iodoacetophenone has been explored for its compatibility with sustainable synthesis methods. Industry professionals frequently search for "eco-friendly halogenation techniques" or "catalytic approaches for aryl iodide synthesis," reflecting the compound's relevance in modern process optimization. Its stability under various reaction conditions makes it a preferred choice for scale-up production in API manufacturing.

From a spectroscopic perspective, 2'-Fluoro-5'-iodoacetophenone exhibits characteristic signals in NMR and mass spectrometry, which are frequently discussed in analytical chemistry forums. The compound's crystallographic data has also been of interest to researchers working on structure-activity relationships (SAR) in drug design. With the rise of computational chemistry tools, molecular modeling studies involving this compound have provided insights into its electronic properties and potential interactions with biological targets.

The pharmaceutical industry's focus on targeted therapies and precision medicine has increased demand for structurally diverse intermediates like 2'-Fluoro-5'-iodoacetophenone. Common search queries such as "fluorinated building blocks for kinase inhibitors" or "iodoarenes in PET tracer synthesis" demonstrate its relevance in cutting-edge research areas. The compound's compatibility with late-stage functionalization strategies makes it particularly valuable for library diversification in combinatorial chemistry.

Quality control aspects of 2'-Fluoro-5'-iodoacetophenone are frequently addressed in technical discussions, with emphasis on HPLC purity standards and storage stability considerations. Manufacturers often highlight its batch-to-batch consistency, which is crucial for reproducible research outcomes. The compound's handling under inert atmosphere conditions and protection from light are standard protocols that ensure optimal performance in sensitive applications.

Emerging applications of 2'-Fluoro-5'-iodoacetophenone in material science have expanded its utility beyond traditional pharmaceutical uses. Its incorporation into liquid crystal formulations and organic electronic materials has opened new research avenues. This interdisciplinary potential aligns with current trends in convergent technologies, where chemical building blocks serve multiple industries simultaneously.

Regulatory aspects surrounding 2'-Fluoro-5'-iodoacetophenone are often a topic of discussion among compliance professionals. While the compound itself is not restricted, its use in GMP-compliant synthesis requires thorough documentation and quality assurance protocols. The growing emphasis on regulatory science in chemical development has made proper characterization and impurity profiling of such intermediates increasingly important.

Market analysis indicates steady growth in demand for 2'-Fluoro-5'-iodoacetophenone, particularly from contract research organizations (CROs) and academic research institutions. The compound's role in hit-to-lead optimization phases and its utility in radiolabeling applications contribute to its sustained relevance. Suppliers frequently update their product portfolios to include derivatives with enhanced properties, reflecting the dynamic nature of this specialty chemicals segment.

Future perspectives on 2'-Fluoro-5'-iodoacetophenone research point toward innovative applications in bioconjugation chemistry and theranostic agent development. The compound's unique halogen pattern positions it as a valuable tool for molecular probe design, particularly in studies requiring bioorthogonal chemistry approaches. As synthetic methodologies continue to evolve, this intermediate is expected to maintain its importance in advanced chemical synthesis.